Cas no 1261934-27-3 (3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid
• CAS No: 1261934-27-3
• MF: C₁₅H₁₂ClNO₄
• MW: 305.713083267212
• MDL: MFCD18322233
• CID: 2764472
• PubChem ID: 53228063
• Update Time: 2025-10-23

3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261934-27-3
• MFCD18322233
• 3-(3-CARBAMOYL-4-CHLOROPHENYL)-5-METHOXYBENZOIC ACID
• DTXSID80691596
• 3'-Carbamoyl-4'-chloro-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid, 95%
• 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18322233
• Inchi： 1S/C15H12ClNO4/c1-21-11-5-9(4-10(6-11)15(19)20)8-2-3-13(16)12(7-8)14(17)18/h2-7H,1H3,(H2,17,18)(H,19,20)
• InChI Key： AHOHUQSFFAPPEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 305.0454856Da
• Monoisotopic Mass: 305.0454856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.6Ų

Additional information on 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid

Introduction to 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid (CAS No. 1261934-27-3) and Its Emerging Applications in Chemical Biology

3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261934-27-3, is a structurally sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique substitution pattern involving a carbamoyl group at the 3-position and a methoxy group at the 5-position of the aromatic ring, alongside a chloro substituent on the para position of the adjacent phenyl ring. Such structural motifs are often exploited in medicinal chemistry due to their potential to modulate biological pathways through selective interactions with target proteins and enzymes.

The significance of 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid lies in its versatility as a building block for drug discovery and as a potential therapeutic agent itself. The presence of multiple functional groups—specifically the carbamoyl, methoxy, and chloro substituents—provides opportunities for diverse chemical modifications, enabling researchers to fine-tune its pharmacological properties. This flexibility has made it a subject of interest in the development of novel compounds targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive molecules like 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid. Studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary computational modeling suggests that this compound may interact with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in pain and inflammation. The carbamoyl group, in particular, is known to enhance binding affinity by forming hydrogen bonds with polar residues in protein active sites, a feature that has been leveraged in designing more potent inhibitors.

In parallel, synthetic chemistry has seen significant progress in optimizing the preparation of 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled efficient access to this compound with high enantiomeric purity. Such advancements are crucial for ensuring that derivative compounds exhibit predictable biological activity while minimizing off-target effects. The synthesis also benefits from green chemistry principles, with efforts focusing on reducing waste and improving atom economy—a trend that aligns with broader sustainability goals in pharmaceutical manufacturing.

The pharmacological profile of 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid has been further explored through preclinical studies. While not yet approved for human use, early research indicates that it may possess anti-inflammatory properties comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs) but with potentially improved selectivity. This could make it a valuable candidate for treating chronic inflammatory conditions without the gastrointestinal side effects associated with traditional NSAIDs. Additionally, its structural similarity to known antitumor agents suggests that it might exhibit cytotoxic effects against certain cancer cell lines—a hypothesis currently under investigation.

One particularly intriguing aspect of 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid is its potential role as a scaffold for developing kinase inhibitors. Kinases are a family of enzymes critical for cell signaling pathways, and dysregulation of their activity is linked to numerous diseases, including cancer. The benzoic acid core is frequently found in kinase inhibitors due to its ability to engage hydrophobic pockets within the enzyme active site. By modifying substituents such as the carbamoyl group or introducing additional functional handles, researchers can tailor this compound to target specific kinases with high affinity.

Recent publications highlight its application as an intermediate in synthesizing more complex molecules designed to modulate immune responses. For example, derivatives of 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid have been investigated for their ability to inhibit Janus kinases (JAKs), which play a central role in inflammatory signaling cascades. Such findings underscore the compound’s utility not only as a standalone therapeutic but also as a precursor for next-generation immunomodulatory agents.

The chemical stability and solubility profile of CAS No. 1261934-27-3 are also critical considerations for its practical application. Studies have shown that this compound exhibits good stability under ambient conditions but may require specialized solvents or formulations for certain biological assays due to its limited solubility in water. Efforts are ongoing to enhance its bioavailability through prodrug strategies or co-administration with solubilizing agents—a common approach in drug development to improve oral or intravenous delivery.

Ethical considerations are paramount when advancing compounds like 3-(3-Carbamoyl-4-chlorophenyl)-5-methoxybenzoic acid into clinical trials. Transparent reporting of synthetic methods, biological activity data, and potential side effects ensures accountability and fosters trust within the scientific community. Regulatory agencies increasingly emphasize adherence to Good Manufacturing Practices (GMP) even during early-stage research—a trend that reflects growing awareness of patient safety and environmental stewardship.

The future prospects for CAS No 1261934-27-3 appear promising, driven by interdisciplinary collaborations between synthetic chemists, biochemists, and clinicians. As high-resolution structural biology techniques continue to reveal new targets for intervention, compounds like this one will serve as valuable tools for validating therapeutic hypotheses. Furthermore, advancements in artificial intelligence-driven drug discovery platforms may accelerate the identification of novel derivatives with enhanced efficacy or reduced toxicity.